N,N-dimethyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine

• IUPAC Name: N,N-dimethyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine
• InChI: InChI=1S/C12H11F3N4/c1-19(2)11-9(12(13,14)15)17-18-10(16-11)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key: FTFAWMDFKUTUSB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(N=NC(=N1)C2=CC=CC=C2)C(F)(F)F
• Molecular Formula: C12H11F3N4
• Molecular Weight: 268.24 g/mol
• CAS No.: 478048-15-6

Description

N,N-dimethyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine is a useful research compound. Its molecular formula is C12H11F3N4 and its molecular weight is 268.243. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

N,N-dimethyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-amine and its derivatives demonstrate significant roles in the study of molecular structures and interactions. For example, the crystal structure analysis of certain triazine derivatives highlights their planar heterocyclic cores and the interactions within the molecule, such as weak intramolecular hydrogen bonds. These interactions are crucial for understanding molecular conformations and designing materials with desired physical properties (Dolzhenko et al., 2008).

Synthesis and Chemical Reactions

The compound is pivotal in synthetic chemistry, facilitating the development of novel synthetic routes and materials. Studies have detailed the amination of triazines, showing the versatility of these compounds in chemical synthesis and the formation of a variety of products, indicating the compound's utility in creating complex molecules (Rykowski & Plas, 1982).

Material Science and Engineering

In material science, derivatives of this compound have been explored for their potential in creating novel materials. For instance, the synthesis of star-shaped compounds with 1,3,5-triazine cores shows the application of these molecules in developing materials with specific optical and electronic properties, useful in fields such as optoelectronics and photovoltaics (Meier et al., 2003).

Photophysical Properties

Research into the photophysical properties of triazine-based compounds has led to insights into their potential use in applications requiring high two-photon absorption cross-sections. This is crucial for applications in nonlinear optics and imaging technologies, where materials that exhibit strong two-photon absorption are highly sought after (Kannan et al., 2004).